Cas no 1706460-30-1 (3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole)

• Product Name: 3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole
• CAS No: 1706460-30-1
• MF: C₆H₁₀N₄O₂S
• MW: 202.234199047089
• MDL: MFCD29034693
• CID: 5181355
• PubChem ID: 71777934
• Update Time: 2026-03-05

3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 3-(3-azetidinylsulfonyl)-4-methyl-
• 3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole

• MDL： MFCD29034693
• Inchi： 1S/C6H10N4O2S/c1-10-4-8-9-6(10)13(11,12)5-2-7-3-5/h4-5,7H,2-3H2,1H3
• InChI Key： QRBKDAQBWUTTOO-UHFFFAOYSA-N
• SMILES： N1=CN(C)C(S(C2CNC2)(=O)=O)=N1

Additional information on 3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole

3-(Azetidine-3-Sulfonyl)-4-Methyl-4H-1,2,4-Triazole: A Comprehensive Overview

The compound 3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole (CAS No. 1706460-30-1) is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of heterocyclic compounds, specifically triazoles, which are widely studied for their diverse applications in drug discovery and materials science. The azetidine ring in its structure adds unique electronic and steric properties, making it a valuable target for research and development.

Recent studies have highlighted the importance of sulfonamide groups in medicinal chemistry due to their ability to enhance bioavailability and stability of drug candidates. In the case of 3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole, the sulfonamide moiety plays a crucial role in modulating the compound's pharmacokinetic properties. Researchers have explored its potential as a bioisostere in drug design, where it can replace other functional groups without significantly altering the molecular framework but improving therapeutic efficacy.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent introduction of the sulfonyl group via nucleophilic substitution or coupling reactions. The methyl group at position 4 of the triazole ring is strategically placed to influence the compound's solubility and lipophilicity, both critical factors in drug design.

One of the most promising applications of 3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole lies in its potential as a modulator of protein-protein interactions (PPIs). PPIs are pivotal in many cellular processes, and disrupting or enhancing these interactions can lead to novel therapeutic strategies for diseases such as cancer and neurodegenerative disorders. Recent advancements in fragment-based drug design have enabled researchers to exploit the triazole scaffold for targeting specific PPIs with high precision.

In addition to its therapeutic potential, this compound has also been investigated for its role in materials science. The triazole ring's ability to form hydrogen bonds makes it an attractive candidate for supramolecular chemistry applications, such as self-assembling materials and stimuli-responsive systems. Researchers have explored its use in constructing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which have applications in gas storage, catalysis, and sensing technologies.

The structural versatility of 3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole has also led to its use as a building block in click chemistry reactions. Click chemistry relies on efficient and selective reactions to assemble complex molecules from simpler precursors. The azetidine ring's reactivity and the sulfonyl group's directing effects make this compound an ideal starting material for constructing larger molecular architectures with predefined functionality.

From an environmental perspective, there is growing interest in understanding the ecotoxicological profile of this compound. As pharmaceuticals continue to find their way into aquatic environments, assessing their impact on non-target organisms is crucial for sustainable drug development. Studies have shown that 3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole exhibits low toxicity towards aquatic organisms under standard testing conditions; however, further research is needed to evaluate its long-term effects and biodegradation pathways.

In conclusion, 3-(azetidine-3-sulfonyl)-4-methyl-4H-1,2,4-triazole (CAS No. 1706460-30-1) represents a multifaceted molecule with applications spanning medicinal chemistry, materials science, and environmental toxicology. Its unique structure and functional groups make it a valuable tool for researchers seeking innovative solutions across these disciplines. As advancements in chemical synthesis and computational modeling continue to evolve, this compound is poised to play an increasingly important role in both academic research and industrial applications.